Cas no 898764-87-9 (Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898764-87-9
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• MDL: MFCD03841887
• CID: 1946427
• PubChem ID: 24724662
• Update Time: 2025-05-20

Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• cyclohexyl 4-(3-pyrrolinomethyl)phenyl ketone
• 898764-87-9
• Cyclohexyl(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• AKOS016020136
• Cyclohexyl{4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• MFCD03841887
• DTXSID30643060
• 1-[(4-cyclohexanecarbonylphenyl)methyl]-2,5-dihydro-1H-pyrrole
• Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

• MDL： MFCD03841887
• Inchi： 1S/C18H23NO/c20-18(16-6-2-1-3-7-16)17-10-8-15(9-11-17)14-19-12-4-5-13-19/h4-5,8-11,16H,1-3,6-7,12-14H2
• InChI Key： MSEGRTQUBQQLQU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CC=CC1)C1CCCCC1

Computed Properties

• Exact Mass: 269.17800
• Monoisotopic Mass: 269.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.75930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Comprehensive Guide to Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-87-9)

Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-87-9) is a specialized organic compound with a unique molecular structure that combines a cyclohexyl group with a phenylmethanone moiety, further modified by a 2,5-dihydropyrrole substituent. This compound has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry due to its versatile applications and intriguing chemical properties.

The molecular formula of Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is C₁₈H₂₁NO, with a molecular weight of 267.37 g/mol. Its structure features a ketone functional group attached to a cyclohexyl ring and a phenyl ring, which is further substituted with a 2,5-dihydropyrrole group. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research where such scaffolds are often explored for their bioactivity.

One of the most notable applications of Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is in the development of novel drug candidates. Researchers have investigated its potential as a building block for kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. The presence of the 2,5-dihydropyrrole moiety is particularly interesting, as it can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's ability to bind to biological targets.

In addition to its pharmaceutical applications, Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is also explored in material science. Its rigid yet flexible structure makes it a candidate for designing organic semiconductors and liquid crystals. The compound's ability to form stable crystalline phases and its electronic properties are areas of active research, especially in the context of developing new materials for optoelectronic devices.

The synthesis of Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for its use in high-value applications. The compound's stability under various conditions also makes it a reliable intermediate in complex synthetic pathways.

From a commercial perspective, the demand for Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is steadily growing, particularly in the pharmaceutical and specialty chemicals sectors. Its unique structure and versatility make it a sought-after compound for research and development. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers.

For those working with Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. While it is not classified as hazardous under standard safety guidelines, standard laboratory precautions should always be followed to ensure safe usage.

In summary, Cyclohexyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-87-9) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and reactivity profile continue to make it a subject of interest for researchers worldwide. As advancements in synthetic chemistry and drug discovery progress, the role of this compound is expected to expand, offering new opportunities for innovation and development.